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What We Know About PF-AKT400

The table below summarizes the key biochemical and cellular characteristics of PF-AKT400, which are

crucial for designing any experiment involving this inhibitor [1].

Property

Description

Inhibitor Name

Catalog Number

Molecular Weight

Molecular Formula

CAS Number

Target & Mechanism

ICso for PKBa (Aktl)

Selectivity

Cellular Activity (U-87MG
cells)

PF-AKT400 (AKT protein kinase inhibitor)

HY-10721

400.43 g/mol

C20H22F2N6O

1004990-28-6

Broadly selective, potent, ATP-competitive Akt inhibitor [1].

0.5 nM [1]

~900-fold greater selectivity for PKBa over PKA (ICso for PKA = 450
nM) [1].

ICso0 of 0.31 uM for inhibition of AKT1-mediated GSK3a
phosphorylation [1].
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Property Description

Suggested Solvent DMSO: = 100 mg/mL (249.73 mM) [1].

General Immunoprecipitation Workflow

While not specific to PF-AKT400, the standard immunoprecipitation (IP) protocol involves isolating a target

protein from a cell lysate using a specific antibody. The diagram below illustrates the two common

approaches for this technique [2].
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Key Technical Considerations for IP [2]:

e Bead Choice: Magnetic beads are now often preferred for routine, small-scale IPs (< 2 mL sample
size) due to ease of use, speed (~30 min protocol), higher reproducibility, and easier automation.
Agarose resin may be more suitable for larger-scale protein purification (> 2 mL).

e Antibody Strategy: You can pre-immobilize the antibody to the beads before adding the lysate (most
common), or you can first allow a free antibody to form complexes with the target protein in the lysate
and then capture those complexes with beads. The latter can be beneficial for low-abundance targets
or antibodies with slow binding kinetics [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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